2-Aminothieno[2,3-c]pyridine-3-carboxylic acid;hydrochloride

• IUPAC Name: 2-aminothieno[2,3-c]pyridine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H6N2O2S.ClH/c9-7-6(8(11)12)4-1-2-10-3-5(4)13-7;/h1-3H,9H2,(H,11,12);1H
• InChI Key: FVUXMOQGFFTLSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1C(=C(S2)N)C(=O)O.Cl
• Molecular Formula: C8H7ClN2O2S
• Molecular Weight: 230.67 g/mol
• CAS RN: 1209007-31-7

Description

“2-Aminothieno[2,3-c]pyridine-3-carboxylic acid;hydrochloride” is a chemical compound. It is a derivative of pyridine, which is a basic heterocyclic organic compound. The compound has a molecular formula of C8H7ClN2O2S.

Synthesis Analysis

The synthesis of thieno[3,2-d]pyrimidin-4-ones, which are related to the compound , has been documented. This process involves heating thiophene-2-carboxamides in formic acid. Another method involves the reaction of compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene, producing β-keto amides. These are then cyclized to thienopyrimidine-2,4-diones by heating with pyrrolidine in toluene using calcium chloride as a desiccant.

Scientific Research Applications

Synthesis of New Heterocyclic Systems

2-Aminothieno[2,3-c]pyridine-3-carboxylic acid derivatives serve as intermediate compounds for synthesizing new heterocyclic systems. For instance, they have been used to create pyrido[2′,3′:5,4]thieno(furo)[3,2-d]oxazines, which are further processed to form substituted pyrido[3′,2′:4,5]thieno(furo)[3,2-d]pyrimidines through reactions with benzylamine or hydrazine hydrate. These compounds have potential applications in developing new pharmaceuticals and materials with unique properties (Sirakanyan et al., 2019).

Cyclization Reactions

The compound has also been involved in cyclization reactions to generate N-(Thieno[2,3-b]pyridin-3-yl)cyanoacetamides. These reactions lead to the formation of previously unknown compounds with potential biological activity. This showcases the compound's utility in expanding the repertoire of biologically active molecules for further evaluation (Chigorina et al., 2019).

Development of Antibacterial Agents

Research has also explored the synthesis of pyridonecarboxylic acids, including derivatives of 2-Aminothieno[2,3-c]pyridine-3-carboxylic acid, as antibacterial agents. These studies indicate the compound's role in developing new antibiotics to combat resistant bacterial strains, highlighting its importance in pharmaceutical research (Egawa et al., 1984).

Novel Functionalized Thieno[2,3-b]pyridines

Further applications include the synthesis of novel functionalized thieno[2,3-b]pyridines. This research demonstrates the compound's versatility in generating a variety of chemically modified derivatives, expanding its utility in chemical synthesis and potential drug development (Lukina et al., 2017).

Mechanism of Action

Target of Action

Related compounds such as thieno[2,3-b]pyridine derivatives have been reported to exhibit potent inhibitory activity against mglur1 , a receptor that plays a crucial role in the central sensitization of pain and other functions with potential implications for neurological and psychiatric conditions .

Mode of Action

It is known that thieno[2,3-c]pyridine derivatives can interact with their targets through hydrogen bond donor–acceptor hinge binder motifs, frequently used as atp-mimetic kinase inhibitors .

Biochemical Pathways

Related thieno[2,3-b]pyridine derivatives have been reported to demonstrate promising activities in a wide range of medicinal and pharmacological applications, including anticancer, antioxidant, antihypertensive, antiviral, antidiabetic, anti-inflammatory, anti-ulcer, antibacterial, anti-influenza, and antimalarial activities .

Result of Action

Related thieno[2,3-b]pyridine derivatives have been reported to exhibit powerful inhibitory activity to acetylcholinesterase, carbonic anhydrase, cyclooxygenase, and dna gyrase enzymes .